Cas no 81824-09-1 (benzo[e]acephenanthrylen-6-ol)
benzo[e]acephenanthrylen-6-ol structure
Product Name:benzo[e]acephenanthrylen-6-ol
CAS No:81824-09-1
MF:C20H12O
MW:268.308685302734
CID:1805050
PubChem ID:149984
Update Time:2025-04-21
benzo[e]acephenanthrylen-6-ol Chemical and Physical Properties
Names and Identifiers
-
- benzo[e]acephenanthrylen-6-ol
- 6-Hydroxybenzo(b)fluoranthene
- Benz(e)acephenanthrylen-6-ol
- DTXSID30231406
- 81824-09-1
-
- Inchi: 1S/C20H12O/c21-13-8-9-15-17-7-3-6-16-14-5-2-1-4-12(14)10-19(20(16)17)18(15)11-13/h1-11,21H
- InChI Key: BNNFFFAEJBMPAY-UHFFFAOYSA-N
- SMILES: OC1C=CC2=C(C=1)C1=CC3C=CC=CC=3C3=CC=CC2=C13
Computed Properties
- Exact Mass: 268.088815002g/mol
- Monoisotopic Mass: 268.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 20.2Ų
benzo[e]acephenanthrylen-6-ol Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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